Cas no 2228559-57-5 (4-amino-3-(4-ethylcyclohexyl)butanoic acid)

• Product Name: 4-amino-3-(4-ethylcyclohexyl)butanoic acid
• CAS No: 2228559-57-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6221069
• PubChem ID: 165711505
• Update Time: 2025-10-28

4-amino-3-(4-ethylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-ethylcyclohexyl)butanoic acid
• 2228559-57-5
• EN300-1810288

• Inchi： 1S/C12H23NO2/c1-2-9-3-5-10(6-4-9)11(8-13)7-12(14)15/h9-11H,2-8,13H2,1H3,(H,14,15)
• InChI Key： NVRAYRPDRQWPFV-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(4-ethylcyclohexyl)butanoic acid

Recent Advances in the Study of 4-amino-3-(4-ethylcyclohexyl)butanoic acid (CAS: 2228559-57-5): A Comprehensive Research Brief

The compound 4-amino-3-(4-ethylcyclohexyl)butanoic acid (CAS: 2228559-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-amino-3-(4-ethylcyclohexyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantiopure form of the compound. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 4-amino-3-(4-ethylcyclohexyl)butanoic acid exhibits potent inhibitory effects on specific enzymatic targets associated with inflammatory pathways. A 2024 study in Biochemical Pharmacology highlighted its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings open new avenues for the development of treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, published in Nature Communications (2024), explored the neuroprotective properties of 4-amino-3-(4-ethylcyclohexyl)butanoic acid. The research team found that the compound could cross the blood-brain barrier and exert protective effects against oxidative stress in neuronal cells. This discovery positions the molecule as a candidate for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of 4-amino-3-(4-ethylcyclohexyl)butanoic acid as a therapeutic agent. Current research is addressing issues related to bioavailability, metabolic stability, and potential off-target effects. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) reported on the development of prodrug derivatives to enhance oral absorption and prolong half-life, marking an important step toward clinical translation.

Looking forward, the research community anticipates that ongoing and future studies will further elucidate the full therapeutic potential of 4-amino-3-(4-ethylcyclohexyl)butanoic acid. With its unique chemical structure and diverse biological activities, this compound represents an exciting frontier in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.